Cas no 1267682-33-6 ((1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl)methanamine)

• Product Name: (1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl)methanamine
• CAS No: 1267682-33-6
• MF: C₁₁H₁₄N₄O
• MW: 218.255061626434
• MDL: MFCD19268261
• CID: 5558767
• PubChem ID: 82199049
• Update Time: 2025-06-08

(1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl)methanamine
• [1-(2-methoxyphenyl)-5-methyl-triazol-4-yl]methanamine

• MDL： MFCD19268261
• Inchi： 1S/C11H14N4O/c1-8-9(7-12)13-14-15(8)10-5-3-4-6-11(10)16-2/h3-6H,7,12H2,1-2H3
• InChI Key： VVRYLCSOHKADRQ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2OC)C(C)=C(CN)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on (1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl)methanamine

Research Brief on (1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl)methanamine (CAS: 1267682-33-6): Recent Advances and Applications

The compound (1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl)methanamine (CAS: 1267682-33-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery.

Recent studies have highlighted the versatility of 1267682-33-6 as a scaffold for designing novel bioactive molecules. The presence of the 1,2,3-triazole moiety, coupled with the methoxyphenyl and methylamine functional groups, enables interactions with various biological targets, including enzymes and receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of monoamine oxidase B (MAO-B), suggesting potential applications in neurodegenerative disorders such as Parkinson's disease.

In terms of synthetic methodologies, advancements have been made in optimizing the click chemistry approach for the preparation of 1267682-33-6. Researchers have reported improved yields and purity through copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, with modifications to the reaction conditions to enhance scalability. These developments are critical for facilitating further pharmacological evaluations and preclinical studies.

Pharmacokinetic studies of (1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl)methanamine have revealed favorable properties, including moderate blood-brain barrier permeability and metabolic stability. These attributes make it a promising candidate for central nervous system (CNS)-targeted therapies. Additionally, computational modeling has provided insights into its binding modes with target proteins, aiding in the rational design of derivatives with enhanced potency and selectivity.

Emerging applications of this compound extend beyond neurodegenerative diseases. Preliminary data from a 2024 study indicate its potential as an anti-inflammatory agent, with mechanisms involving the modulation of NF-κB signaling pathways. This dual functionality underscores its value as a multifunctional scaffold in drug development.

In conclusion, (1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl)methanamine (1267682-33-6) represents a promising chemical entity with diverse therapeutic potential. Ongoing research aims to explore its full pharmacological profile and optimize its structure for clinical translation. Future directions include in vivo efficacy studies and the development of targeted delivery systems to maximize its therapeutic index.